Cas no 121411-05-0 (2,4-Pentadienoic acid, 5-phenyl-, methyl ester, (2E)-)

• Product name: 2,4-Pentadienoic acid, 5-phenyl-, methyl ester, (2E)-
• CAS No: 121411-05-0
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 1212487

2,4-Pentadienoic acid, 5-phenyl-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid, 5-phenyl-, methyl ester, (2E)-

• Inchi： 1S/C12H12O2/c1-14-12(13)10-6-5-9-11-7-3-2-4-8-11/h2-10H,1H3/b9-5?,10-6+
• InChI Key： OXWQBUHCJNXFLV-HYAZYBELSA-N
• SMILES： C(OC)(=O)/C=C/C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 188.08376
• Monoisotopic Mass: 188.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3